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cassigarol A cassigarol A
Brand Name: Vulcanchem
CAS No.: 106387-02-4
VCID: VC0011296
InChI: InChI=1S/C28H24O8/c29-16-3-13(4-17(30)9-16)5-22-21-12-26(35)25(34)11-20(21)19(14-1-2-23(32)24(33)8-14)7-15-6-18(31)10-27(36)28(15)22/h1-4,6,8-12,19,22,29-36H,5,7H2
SMILES: C1C(C2=CC(=C(C=C2C(C3=C1C=C(C=C3O)O)CC4=CC(=CC(=C4)O)O)O)O)C5=CC(=C(C=C5)O)O
Molecular Formula: C28H24O8
Molecular Weight: 488.5 g/mol

cassigarol A

CAS No.: 106387-02-4

Main Products

VCID: VC0011296

Molecular Formula: C28H24O8

Molecular Weight: 488.5 g/mol

cassigarol A - 106387-02-4

CAS No. 106387-02-4
Product Name cassigarol A
Molecular Formula C28H24O8
Molecular Weight 488.5 g/mol
IUPAC Name 10-(3,4-dihydroxyphenyl)-2-[(3,5-dihydroxyphenyl)methyl]tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaene-4,6,13,14-tetrol
Standard InChI InChI=1S/C28H24O8/c29-16-3-13(4-17(30)9-16)5-22-21-12-26(35)25(34)11-20(21)19(14-1-2-23(32)24(33)8-14)7-15-6-18(31)10-27(36)28(15)22/h1-4,6,8-12,19,22,29-36H,5,7H2
Standard InChIKey SJCXTMZZGQRDQF-UHFFFAOYSA-N
SMILES C1C(C2=CC(=C(C=C2C(C3=C1C=C(C=C3O)O)CC4=CC(=CC(=C4)O)O)O)O)C5=CC(=C(C=C5)O)O
Canonical SMILES C1C(C2=CC(=C(C=C2C(C3=C1C=C(C=C3O)O)CC4=CC(=CC(=C4)O)O)O)O)C5=CC(=C(C=C5)O)O
Synonyms cassigarol A
PubChem Compound 129314
Last Modified Nov 11 2021
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